4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide

• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: (NZ)-4-methoxy-N-[3-(2-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C24H20N2O4S/c1-16-7-3-6-10-21(16)25-23-15-22(19-8-4-5-9-20(19)24(23)27)26-31(28,29)18-13-11-17(30-2)12-14-18/h3-15,25H,1-2H3/b26-22-
• InChI Key: ZKEKXLVPIVIDIM-ROMGYVFFSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC2=C/C(=N/S(=O)(=O)C3=CC=C(C=C3)OC)/C4=CC=CC=C4C2=O
• SMILES: CC1=CC=CC=C1NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)OC)C4=CC=CC=C4C2=O

Description

4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide, also known as MONBS, is a chemical compound that has garnered significant attention in the field of scientific research. It is a sulfonamide derivative that has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide is not fully understood. However, it has been proposed that it exerts its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. Moreover, it has been found to inhibit the activity of several enzymes involved in the regulation of cell growth and survival, such as topoisomerase II and cyclin-dependent kinases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of several genes involved in cancer progression. Additionally, it has been shown to possess antioxidant activity, which may contribute to its anti-inflammatory and antimicrobial properties.

Advantages and Limitations for Lab Experiments

4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide has several advantages for lab experiments. It is stable under a wide range of conditions, making it easy to handle and store. Moreover, it exhibits low toxicity and high solubility in water, which makes it suitable for in vitro and in vivo studies. However, its high cost and limited availability may pose limitations for its use in large-scale experiments.

Future Directions

Several future directions can be identified for the research on 4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide. Firstly, further studies are needed to elucidate its mechanism of action and identify its molecular targets. Secondly, its potential applications in the treatment of other diseases, such as viral infections and inflammatory disorders, should be explored. Moreover, the development of novel derivatives of this compound with improved pharmacological properties could lead to the discovery of more potent therapeutic agents. Finally, the use of this compound in combination with other drugs or therapies should be investigated to enhance its efficacy and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of 4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride with 2-toluidine followed by the condensation of the resulting product with 4-hydroxy-1-naphthaldehyde. The final product is obtained through the addition of potassium carbonate and acetic acid to the reaction mixture. The synthesis of this compound has been optimized to obtain high yields and purity.

Scientific Research Applications

4-methoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess anti-inflammatory, antiviral, and antimicrobial properties. These properties make this compound a promising candidate for the development of novel therapeutic agents.